2-Butenoic acid, 4-[(2-hydroxyphenyl)amino]-4-oxo-

• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol
• IUPAC Name: 4-(2-hydroxyanilino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C10H9NO4/c12-8-4-2-1-3-7(8)11-9(13)5-6-10(14)15/h1-6,12H,(H,11,13)(H,14,15)
• InChI Key: HCNVCDRKIVGJOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C=CC(=O)O)O

Description

The compound 2-Butenoic acid, 4-[(2-hydroxyphenyl)amino]-4-oxo- features a conjugated butenoic acid backbone with a 2-hydroxyphenyl substituent on the 4-oxo-4-amino moiety. This analysis focuses on comparing these analogues to infer the target compound’s behavior.

Preparation Methods

Reaction of Maleic Anhydride with 2-Hydroxyaniline

The most direct method involves the reaction of maleic anhydride with 2-hydroxyaniline under anhydrous conditions. This approach mirrors established protocols for maleamic acid derivatives.

Mechanism :

• Nucleophilic Attack : The amine group of 2-hydroxyaniline attacks the electrophilic carbonyl carbon of maleic anhydride.
• Cyclization : The intermediate undergoes intramolecular cyclization, forming the maleamic acid structure.
• Hydrolysis : The anhydride ring is hydrolyzed to yield the carboxylic acid.

Conditions :

Parameter	Value/Description	Reference
Solvent	Toluene or dichloromethane
Temperature	Room temperature to reflux
Catalyst	None or catalytic H₂SO₄
Hydrolysis Agent	HCl (6M aqueous) or H₂O

Procedure :

• Dissolve maleic anhydride (1 eq) and 2-hydroxyaniline (1 eq) in toluene.
• Stir at 25°C for 30 minutes to 2 hours.
• Add HCl (6M) to hydrolyze the anhydride to carboxylic acid.
• Filter the precipitate and recrystallize from ethanol.

Advantages :

• High regioselectivity due to electron-deficient maleic anhydride.
• Scalable for industrial applications.

Condensation with Acrylic Acid Derivatives

Alternative routes utilize acrylic acid or its esters, though fewer reports exist for this specific compound.

Example Protocol :

• React 2-hydroxyaniline with methyl acrylate or acrylic acid under reflux in 2-propanol.
• Hydrolyze esters to acids using NaOH/H₂O.

Conditions :

Parameter	Value/Description	Reference
Solvent	2-Propanol or H₂O
Temperature	Reflux (80–100°C)
Catalyst	H₂SO₄ (catalytic)

Limitations :

• Lower yields compared to anhydride methods.
• Potential side reactions from competing nucleophilic sites.

Comparative Analysis of Methods

Method	Reagents/Conditions	Yield	Purity	Key Advantage
Maleic Anhydride	Toluene, HCl, 25°C	~70–90%	>95%	High selectivity, simplicity
Acrylic Acid	2-Propanol, H₂SO₄, reflux	~50–70%	>80%	Flexibility for ester intermediates

Structural and Functional Insights

Role of Hydroxyphenyl Substituent

The 2-hydroxyphenyl group enhances:

• Acid Stability : Intramolecular hydrogen bonding stabilizes the carboxylic acid moiety.
• Reactivity : Ortho-hydroxy groups activate the aromatic ring for electrophilic substitution.

Solubility and Crystallization

• Solubility : Soluble in polar solvents (e.g., ethanol, DMSO) due to hydrogen-bonding capability.
• Crystallization : Recrystallized from ethanol to yield prismatic crystals.

Challenges and Optimization Strategies

Side Reactions

• Polymerization : Maleic anhydride may polymerize under high temperatures.
• Solution : Use anhydrous conditions and inert atmospheres.

Purity Control

• Impurities : Unreacted anhydride or hydrolyzed byproducts.
• Purification : Column chromatography (SiO₂, ethyl acetate/hexane).

Chemical Reactions Analysis

Structural Features and Reactivity Determinants

• Functional Groups : The molecule contains a carboxylic acid group , a keto group (C=O) , and an amino group attached to a hydroxyphenyl moiety .

• Configuration : The (Z) configuration around the double bond dictates the spatial arrangement of substituents, influencing reactivity and stability .

Aldol Condensation

The primary synthetic route involves the reaction of methyl ketones with glyoxylic acid. For example:
$\text{Methyl ketone} + \text{Glyoxylic acid} \rightarrow \text{4-Oxo-2-butenoic acid}$
This reaction is accelerated by microwave heating and depends on substituent effects .

Functional Group Reactivity

• Carboxylic Acid Group :

  • Esterification : Reacts with alcohols (e.g., methanol) to form esters.

  • Amide Formation : Substitutes with amines to produce amides.

• Amino Group :

  • Nucleophilic Substitution : May participate in reactions with electrophiles (e.g., alkylating agents).

• Hydroxyphenyl Moiety :

  • Hydrogen Bonding : The hydroxyl group (-OH) can act as a hydrogen bond donor.

  • Acetylation : May undergo acetylation to form acetate derivatives.

Frontier Orbital Effects

Research indicates that substituent electronic effects influence reactivity:

• Aryl Substituents : Electron-withdrawing groups (e.g., phenyl) favor aldonization (aldol condensation), while electron-donating groups may alter reaction pathways .

Research Findings and Insights

Comparative Reactivity Analysis

Table 2: Functional Group Contributions to Reactivity

Functional Group	Reaction Type	Example Reaction
Carboxylic Acid (-COOH)	Esterification	Reaction with methanol
Amino Group (-NH-)	Nucleophilic Substitution	Reaction with alkyl halides
Keto Group (C=O)	Aldol Condensation	Reaction with methyl ketones

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with biomolecules. In medicine, it could be investigated for its therapeutic potential, particularly in the development of new drugs. Additionally, it has applications in the industry as an intermediate in the production of various chemicals .

Mechanism of Action

The mechanism of action of 2-Butenoic acid, 4-[(2-hydroxyphenyl)amino]-4-oxo- involves its interaction with specific molecular targets and pathways. The hydroxyphenyl group may interact with enzymes or receptors, leading to changes in their activity. The oxo group can participate in redox reactions, influencing cellular processes. The exact molecular targets and pathways involved depend on the specific context and application of the compound .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituent on the phenyl ring significantly influences solubility, acidity, and reactivity. Key analogues include:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties	Evidence ID
(E)-4-(4-Nitrophenyl)-4-oxobut-2-enoic acid	4-Nitrophenyl (EWG*)	C₁₀H₇NO₅	221.17	High acidity, low solubility in water
4-[(2-Fluorophenyl)amino]-4-oxobutanoic acid	2-Fluorophenyl (EWG)	C₁₀H₈FNO₃	209.17	Crystalline structure, moderate stability
(2Z)-4-(4-Methylanilino)-4-oxobut-2-enoic acid	4-Methylphenyl (EDG**)	C₁₁H₁₁NO₃	205.21	Enhanced lipophilicity
4-[(2-Ethylhexyl)amino]-4-oxo- (Z)-butenoic acid	2-Ethylhexyl (bulky)	C₁₂H₂₁NO₃	227.30	Hydrophobic, used in surfactant formulations

EWG: Electron-withdrawing group; *EDG: Electron-donating group

• Electron-Withdrawing Groups (EWG): Nitro (), bromo (), and fluoro () substituents increase the carboxylic acid’s acidity due to inductive effects. These groups also reduce solubility in polar solvents but enhance reactivity in electrophilic substitutions.
• Electron-Donating Groups (EDG): Methyl () and methoxy () groups decrease acidity and increase lipophilicity, improving membrane permeability in biological systems.
• Bulky Substituents: Ethylhexyl () and isopropyl () groups introduce steric hindrance, reducing reaction rates in nucleophilic additions but improving thermal stability.

Key Research Findings

• Acidity Trends: Nitro-substituted derivatives exhibit pKa values ~2.5–3.0, whereas methyl-substituted analogues have pKa ~4.0–4.5 ().
• Thermal Stability: Bulky substituents (e.g., ethylhexyl) increase decomposition temperatures by 20–30°C compared to unsubstituted analogues ().
• Biosynthetic Pathways: Hydroxyl-containing derivatives may form via deamination-reduction processes, as seen in lens UV filters ().

Biological Activity

2-Butenoic acid, 4-[(2-hydroxyphenyl)amino]-4-oxo-, also known as (Z)-4-(2-hydroxyanilino)-4-oxobut-2-enoic acid, is a compound of significant interest due to its unique structural features and potential biological activities. This article explores its biological activity, including its synthesis, mechanisms of action, and therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-butenoic acid, 4-[(2-hydroxyphenyl)amino]-4-oxo- is $C_{10}H_{9}NO_{3}$, with a molecular weight of approximately 207.18 g/mol. The compound features a butenoic acid backbone with an amino group attached to a hydroxyphenyl moiety, contributing to its diverse biological activity. The Z configuration of the double bond in the butenoic acid structure plays a crucial role in its reactivity and interaction with biological targets.

Synthesis

The synthesis of this compound can be achieved through various methods, including:

• Condensation Reactions : Combining appropriate aldehydes with amino acids or their derivatives.
• Functional Group Modifications : Altering existing functional groups to enhance biological activity.

Antimicrobial Activity

Research indicates that compounds similar to 2-butenoic acid, 4-[(2-hydroxyphenyl)amino]-4-oxo- exhibit significant antimicrobial properties. For instance, studies have shown that derivatives with similar structural motifs can effectively inhibit bacterial growth, particularly against Gram-positive bacteria like Staphylococcus aureus .

Antioxidant Properties

The presence of the hydroxyphenyl group suggests potential antioxidant activity. Compounds with similar structures have been reported to scavenge free radicals effectively, thus providing protective effects against oxidative stress .

Anticancer Potential

Preliminary studies suggest that 2-butenoic acid derivatives may possess anticancer properties. Similar compounds have demonstrated cytotoxic effects on various cancer cell lines, potentially through mechanisms involving apoptosis induction and cell cycle arrest. For example, structure-activity relationship (SAR) studies indicate that modifications to the phenyl ring can enhance anticancer efficacy .

The biological activity of 2-butenoic acid, 4-[(2-hydroxyphenyl)amino]-4-oxo- may be attributed to several mechanisms:

• Enzyme Inhibition : The compound may interact with specific enzymes involved in cellular processes.
• Receptor Binding : Its structural features allow it to bind to various biological receptors, influencing signaling pathways.
• DNA Interaction : Studies on similar compounds have shown binding affinity to DNA and proteins such as bovine serum albumin (BSA), which could elucidate its mechanism in cancer therapy .

Study on Antimicrobial Activity

In a study investigating the antimicrobial properties of structurally related compounds, several derivatives demonstrated effective inhibition against Staphylococcus aureus and Escherichia coli. The results indicated that compounds with electron-donating groups exhibited enhanced activity compared to those lacking such substitutions .

Antioxidant Activity Assessment

A comparative analysis of antioxidant activities among various derivatives showed that those containing the hydroxyphenyl group had superior radical scavenging abilities. This suggests that the hydroxyl group plays a critical role in enhancing antioxidant capacity .

Comparative Analysis Table

Compound Name	Molecular Formula	Key Features	Biological Activity
2-butenoic acid derivative	$C_{10}H_{9}NO_{3}$	Hydroxyphenyl moiety	Antimicrobial, Antioxidant
Salicylic Acid	$C_{7}H_{6}O_{3}$	Anti-inflammatory properties	Analgesic
Acetaminophen	$C_{8}H_{9}NO_{2}$	Analgesic and antipyretic	Pain relief

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed for preparing 4-[(2-hydroxyphenyl)amino]-4-oxo-2-butenoic acid?

• Methodological Answer : The compound is synthesized via condensation of 2-hydroxyphenylamine with a 4-oxo-2-butenoic acid derivative. Typical conditions include refluxing in anhydrous solvents (e.g., THF or DMF) under nitrogen, with catalytic bases like triethylamine. Yields (45–63%) depend on substituent reactivity and stoichiometric ratios, as observed in analogous amidation reactions .
• Optimization Tips :

• Use coupling agents (e.g., DCC) to enhance amide bond formation.
• Purify via recrystallization or column chromatography to isolate high-purity products.

Q. Which spectroscopic and chromatographic techniques validate the structure and purity of this compound?

• Methodological Answer :

• 1H/13C NMR : Confirms substitution patterns (e.g., aromatic protons at δ 6.8–7.5 ppm, carbonyl signals at ~170 ppm).
• ESI-HRMS : Verifies molecular weight (e.g., [M+H]+ calculated for C₁₀H₉NO₄: 208.0609).
• HPLC : Assesses purity (>99.5%) using C18 columns with UV detection at 254 nm .

Advanced Research Questions

Q. How do electronic effects of substituents on the phenyl ring influence reactivity and biological activity?

• Methodological Answer :

• Electron-Withdrawing Groups (e.g., -F) : Enhance electrophilicity of the carbonyl group, facilitating metal coordination (e.g., Cu²⁺ or Zn²⁺ complexes for anticancer studies) .
• Electron-Donating Groups (e.g., -OCH₃) : Increase stability of intermediates in nucleophilic substitution reactions. For antiproliferative activity, bulky substituents (e.g., 2,4-diisopropylphenyl) improve hydrophobic interactions with target proteins .
  • Experimental Design :
• Synthesize derivatives with varied substituents.
• Compare IC₅₀ values in cytotoxicity assays (e.g., MTT against cancer cell lines).

Q. What strategies mitigate low yields in amidation reactions involving sterically hindered amines?

• Methodological Answer :

• Microwave-Assisted Synthesis : Reduces reaction time (30 min vs. 24 hrs) and improves yields by 15–20% .
• Solvent Selection : Polar aprotic solvents (e.g., DMF) enhance solubility of bulky amines.
• Example : Reaction with 4-isopropylphenylamine achieved 63.5% yield under optimized conditions .

Q. How can computational modeling guide the design of derivatives with enhanced bioactivity?

• Methodological Answer :

• Docking Studies : Use software (e.g., AutoDock) to predict binding affinities for targets like tyrosine kinases or HDACs.
• QSAR Models : Correlate substituent parameters (e.g., logP, Hammett σ) with experimental IC₅₀ values to prioritize synthetic targets .